N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]oxamide
• InChI: InChI=1S/C23H32N4O2/c1-26(2)21(19-16-27(3)20-12-8-7-11-18(19)20)15-25-23(29)22(28)24-14-13-17-9-5-4-6-10-17/h7-9,11-12,16,21H,4-6,10,13-15H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key: JVEQLLFTRYKUOY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C(=O)NCCC3=CCCCC3)N(C)C
• Molecular Formula: C23H32N4O2
• Molecular Weight: 396.5 g/mol
• CAS No.: 1091395-39-9

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H32N4O2 and its molecular weight is 396.535. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Characterization and Structural Analysis

Compounds with intricate molecular structures, including those with cyclohexanol, indole, and dimethylamino groups, have been extensively characterized to understand their conformational and crystalline structures. For instance, the detailed characterization of racemic cyclohexanol derivatives reveals insights into their hydrogen-bonded structures and conformational dynamics, which are crucial for understanding their chemical reactivity and potential applications in materials science and drug design (Tessler & Goldberg, 2004).

Chemical Synthesis and Reactivity

Research on the synthesis and reactivity of compounds containing elements of the compound highlights the versatility of these molecules in chemical reactions. Studies on the cyclization of epoxy alcohols and the reactivity of germene derivatives towards esters demonstrate the potential for creating complex molecular architectures. These synthetic approaches are fundamental for developing new materials, pharmaceuticals, and catalysts (MuraiAkio, OnoMitsunori, & MasamuneTadashi, 1977); (Kettani et al., 2007).

Biological Activity and Molecular Docking

Compounds structurally related to the query show a range of biological activities, underscoring the importance of detailed molecular design in the development of new therapeutic agents. Molecular docking studies of indole-based derivatives as inhibitors showcase the utility of computational approaches in predicting the interaction of complex molecules with biological targets, paving the way for the design of novel drugs with improved specificity and efficacy (Al-Hourani et al., 2016).